molecular formula C9H6ClFN2O B8465152 2-(chloromethyl)-7-fluoro-4H-pyrido[1,2-a]pyrimidin-4-one

2-(chloromethyl)-7-fluoro-4H-pyrido[1,2-a]pyrimidin-4-one

Cat. No.: B8465152
M. Wt: 212.61 g/mol
InChI Key: RMWGRWFBYDQTBD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(chloromethyl)-7-fluoro-4H-pyrido[1,2-a]pyrimidin-4-one is a useful research compound. Its molecular formula is C9H6ClFN2O and its molecular weight is 212.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H6ClFN2O

Molecular Weight

212.61 g/mol

IUPAC Name

2-(chloromethyl)-7-fluoropyrido[1,2-a]pyrimidin-4-one

InChI

InChI=1S/C9H6ClFN2O/c10-4-7-3-9(14)13-5-6(11)1-2-8(13)12-7/h1-3,5H,4H2

InChI Key

RMWGRWFBYDQTBD-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=NC(=CC(=O)N2C=C1F)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-amino-5-fluoropyridine (5.1673 g, 46.09 mmol), ethyl 4-chloro-acetoacetate (8.097 mL, 59.92 mmol), and polyphosphoric acid (80.00 g) was stirred at 110° C. After 4 h, the mixture was removed from the heat. The cooled mixture was suspended in water (100 mL) and the mixture was neutralized with 2 N NaOH (550 mL) until the pH 7. The resulting precipitate was collected by filtration, washed with water (1 L), and air-dried overnight to give 2-(chloro-methyl)-7-fluoro-4H-pyrido[1,2-a]pyrimidin-4-one as a brown solid: 1H NMR (400 MHz, DMSO-d6) δ ppm 8.94 (1 H, dd, J=4.9, 2.9 Hz), 8.14 (1 H, ddd, J=9.9, 7.1, 2.9 Hz), 7.79-7.86 (1 H, m), 6.59 (1 H, s), 4.68 (2 H, s); Mass Spectrum (ESI) m/e=212.9 (M+1).
Quantity
5.1673 g
Type
reactant
Reaction Step One
Quantity
8.097 mL
Type
reactant
Reaction Step One
[Compound]
Name
polyphosphoric acid
Quantity
80 g
Type
reactant
Reaction Step One

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